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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842

For Researchers, Scientists, and Drug Development Professionals

Divinyltetramethyldisiloxane (DVS) is a fundamental building block in the synthesis of a wide
array of silicone polymers. Its unique chemical structure, featuring a flexible siloxane backbone
terminated by two reactive vinyl groups, allows for its use as both a crucial monomer and a
versatile end-capping agent. This technical guide provides an in-depth exploration of the role of
DVS in the preparation of advanced silicone materials, with a focus on its applications in
research and drug development.

Physicochemical Properties of
Divinyltetramethyldisiloxane

Divinyltetramethyldisiloxane, also known as 1,1,3,3-tetramethyl-1,3-divinyldisiloxane, is a
colorless liquid with well-defined physical properties critical for its application in polymer
synthesis. A summary of its key properties is presented in Table 1.
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Property Value
Molecular Formula C8H180Si2
Molecular Weight 186.40 g/mol
Boiling Point 139 °C
Melting Point -99 °C
Density (at 25 °C) 0.809 g/mL
Refractive Index (n20/D) 1.411

Purity >99%

Synthesis of Silicone Polymers using
Divinyltetramethyldisiloxane

DVS is primarily utilized in two key polymerization techniques to create silicone elastomers and
fluids: anionic ring-opening polymerization (AROP) and platinum-catalyzed hydrosilylation.

Anionic Ring-Opening Polymerization (AROP)

In AROP, DVS acts as an end-capping agent to control the molecular weight of the resulting
polymer. The process typically involves the polymerization of cyclic siloxane monomers, such
as octamethylcyclotetrasiloxane (D4), in the presence of a basic catalyst. The DVS molecules
terminate the growing polymer chains, leading to the formation of vinyl-terminated
polydimethylsiloxane (PDMS).[1]
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Platinum-Catalyzed Hydrosilylation

Hydrosilylation is a versatile and widely used crosslinking reaction in silicone chemistry. In this
process, the vinyl groups of a vinyl-terminated siloxane (often synthesized using DVS as
described above) react with the silicon-hydride (Si-H) groups of a crosslinker in the presence of
a platinum catalyst, such as Karstedt's catalyst.[2] This reaction forms a stable, crosslinked
silicone elastomer network with no byproducts.[3] The ratio of vinyl to Si-H groups is a critical
parameter that determines the crosslinking density and, consequently, the mechanical
properties of the final elastomer.
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Experimental Protocols
Synthesis of Vinyl-Terminated PDMS via AROP

This protocol describes the synthesis of vinyl-terminated polydimethylsiloxane with a target
degree of polymerization of 100.

Materials:

o Octamethylcyclotetrasiloxane (D4)

1,3-Divinyltetramethyldisiloxane (DVS)

Sulfuric acid (catalyst)

Sodium bicarbonate (neutralizing agent)

Anhydrous sodium sulfate (drying agent)
Procedure:

 In a two-necked round-bottom flask, combine 99.4 g (0.34 mol) of D4 and 2.5 g (0.013 mol)
of DVS.[4]
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e Add 2 wt% of sulfuric acid to the mixture to catalyze the reaction.[4]

 Stir the reaction mixture at room temperature for 22 hours. Monitor the progress of the
reaction by analyzing the solid content.[4]

¢ Once the solid content reaches above 85%, slowly add moist sodium bicarbonate to
neutralize the acid catalyst.[4]

e Add anhydrous sodium sulfate to the mixture to remove any traces of moisture.[4]

« Filter the mixture to obtain the vinyl-terminated PDMS polymer.

Preparation of Silicone Elastomer via Hydrosilylation

This protocol outlines the preparation of a silicone elastomer using a vinyl-terminated PDMS
and a hydride-containing crosslinker.

Materials:

e Vinyl-terminated PDMS

e Hydride-containing PDMS crosslinker (e.g., polymethylhydrosiloxane)
o Karstedt's catalyst (platinum-based)

Procedure:

 In a suitable mixing vessel, combine the vinyl-terminated PDMS and the hydride-containing
PDMS crosslinker at a specific molar ratio of vinyl to Si-H groups.

o Thoroughly mix the two components to ensure a homogeneous distribution.

o Add Karstedt's catalyst, typically at a concentration of 5-50 ppm of platinum relative to the
total weight of the formulation.[3]

e Degas the mixture under vacuum to remove any entrapped air bubbles.

e Pour the mixture into a mold of the desired shape.
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o Cure the mixture at a specified temperature and time (e.g., room temperature for several
hours or elevated temperature for a shorter duration, depending on the catalyst and desired

curing speed).

Properties of DVS-Derived Silicone Elastomers

The mechanical and thermal properties of silicone elastomers prepared using DVS are highly
tunable and depend on factors such as the molecular weight of the vinyl-terminated prepolymer
and the crosslinking density.

Mechanical Properties

The mechanical integrity of silicone elastomers is crucial for their various applications. Key
parameters include elastic modulus, tensile strength, and elongation at break. As shown in
Table 2, these properties can be tailored by varying the ratio of the base polymer to the
crosslinking agent.

Base-to- Elastic Modulus Tensile Strength Elongation at
Crosslinker Ratio (MPa) (MPa) Break (%)
10:1 0.63-2.46
Custom )
0.67 -1.32 Upto 10 Approaching 5000

Hydrosilylation

Data compiled from multiple sources, specific values are dependent on the exact formulation
and testing conditions.[5][6]
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Thermal Stability

Silicone elastomers derived from DVS exhibit excellent thermal stability.[7] Thermogravimetric
analysis (TGA) is commonly used to evaluate the thermal degradation behavior of these
materials. The degradation of crosslinked PDMS networks in an inert atmosphere typically
occurs at high temperatures.[8]

Temperature of Maximum

Material Onset of Degradation (°C) .
Weight Loss (°C)

HTV Silicone Rubber ~430 ~560

Data is illustrative and can vary based on the specific composition of the silicone rubber.[9]

Role in Research and Drug Development

The biocompatibility and tunable properties of DVS-derived silicones make them highly
valuable in the fields of biomedical research and drug development.

Microfluidic Devices for Drug Screening

Polydimethylsiloxane (PDMS) is the most widely used material for fabricating microfluidic
devices, often referred to as "lab-on-a-chip" systems.[10][11] These devices enable the precise
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manipulation of small fluid volumes, making them ideal for high-throughput drug screening, cell-
based assays, and diagnostics.[12][13] The ease of fabrication, optical transparency, and
biocompatibility of PDMS, which is often synthesized using DVS, are key advantages for these
applications.[10]
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Drug Delivery Systems

Silicone elastomers have a long history of use in implantable and transdermal drug delivery
systems due to their excellent biocompatibility and biostability.[14] The porous structure of the
silicone matrix allows for the controlled release of therapeutic agents.[14] The release kinetics
can be modulated by altering the properties of the silicone elastomer, such as the crosslinking
density, which can be controlled through the formulation of DVS-derived polymers.[15] While
DVS is not always directly mentioned in drug release studies, its role as a fundamental
component in creating the base silicone polymers is implicit. Studies have shown that both
hydrophobic and, with modifications, hydrophilic drugs can be delivered from silicone-based
matrices.[16] The biocompatibility of facial silicone elastomers, which are of similar
composition, has been demonstrated, showing an acceptable tissue inflammatory response.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.mdpi.com/2073-4425/9/2/103
https://pmc.ncbi.nlm.nih.gov/articles/PMC6870548/
https://www.researchgate.net/publication/9013064_Microfluidic_Devices_Fabricated_in_PolyDimethylsiloxane_for_Biological_Studies
https://www.benchchem.com/product/b8804842?utm_src=pdf-body-img
https://www.silicone-polymers.co.uk/pdfMaster/Understanding%20the%20Role%20of%20Silicones%20in%20Controlled%20Release%20Applications.pdf
https://www.silicone-polymers.co.uk/pdfMaster/Understanding%20the%20Role%20of%20Silicones%20in%20Controlled%20Release%20Applications.pdf
https://www.qscience.com/content/papers/10.5339/qfarf.2011.BMP11
https://www.researchgate.net/publication/225408223_In_vitro_drug_release_from_silicone_rubber-polyacrylamide_composite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8804842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[17] However, it is important to consider potential leachables from silicone materials, such as
dimethylsilanediol (DMSD), in biopharmaceutical manufacturing and drug formulation.[18]

Conclusion

Divinyltetramethyldisiloxane is a cornerstone monomer in the synthesis of advanced silicone
polymers. Its ability to act as a precise chain-terminating agent in anionic ring-opening
polymerization and as a reactive component in hydrosilylation crosslinking provides a powerful
toolkit for tailoring the properties of silicone elastomers and fluids. The resulting materials
exhibit a unique combination of mechanical flexibility, thermal stability, and biocompatibility,
making them indispensable in a wide range of high-performance applications, from industrial
products to cutting-edge biomedical research and drug development platforms. A thorough
understanding of the role of DVS and the structure-property relationships in the resulting
polymers is essential for scientists and engineers seeking to innovate with silicone-based
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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